1-A09
1-A09
I-A09 is a noncompetitive inhibitor of mPTPB.
Brand Name:
Vulcanchem
CAS No.:
1143579-76-3
VCID:
VC0530271
InChI:
InChI=1S/C29H25N5O6/c35-24-15-25-22(14-21(24)29(37)38)27(28(40-25)18-4-2-1-3-5-18)23-16-34(32-31-23)17-26(36)30-19-6-8-20(9-7-19)33-10-12-39-13-11-33/h1-9,14-16,35H,10-13,17H2,(H,30,36)(H,37,38)
SMILES:
C1COCCN1C2=CC=C(C=C2)NC(=O)CN3C=C(N=N3)C4=C(OC5=CC(=C(C=C54)C(=O)O)O)C6=CC=CC=C6
Molecular Formula:
C29H25N5O6
Molecular Weight:
539.5 g/mol
1-A09
CAS No.: 1143579-76-3
Cat. No.: VC0530271
Molecular Formula: C29H25N5O6
Molecular Weight: 539.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | I-A09 is a noncompetitive inhibitor of mPTPB. |
|---|---|
| CAS No. | 1143579-76-3 |
| Molecular Formula | C29H25N5O6 |
| Molecular Weight | 539.5 g/mol |
| IUPAC Name | 6-hydroxy-3-[1-[2-(4-morpholin-4-ylanilino)-2-oxoethyl]triazol-4-yl]-2-phenyl-1-benzofuran-5-carboxylic acid |
| Standard InChI | InChI=1S/C29H25N5O6/c35-24-15-25-22(14-21(24)29(37)38)27(28(40-25)18-4-2-1-3-5-18)23-16-34(32-31-23)17-26(36)30-19-6-8-20(9-7-19)33-10-12-39-13-11-33/h1-9,14-16,35H,10-13,17H2,(H,30,36)(H,37,38) |
| Standard InChI Key | XDUPIYKMBPUQSZ-UHFFFAOYSA-N |
| SMILES | C1COCCN1C2=CC=C(C=C2)NC(=O)CN3C=C(N=N3)C4=C(OC5=CC(=C(C=C54)C(=O)O)O)C6=CC=CC=C6 |
| Canonical SMILES | C1COCCN1C2=CC=C(C=C2)NC(=O)CN3C=C(N=N3)C4=C(OC5=CC(=C(C=C54)C(=O)O)O)C6=CC=CC=C6 |
| Appearance | Solid powder |
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